ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate
Overview
Description
Ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate is a chemical compound with the molecular formula C6H9N3O2S . It has a molecular weight of 187.22 . This compound is part of a class of compounds known as 1,2,4-triazole derivatives .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including this compound, has been reported in the literature . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9N3O2S/c1-2-11-5(10)3-12-6-7-4-8-9-6/h4H,2-3H2,1H3,(H,7,8,9) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not mentioned in the search results, 1,2,4-triazole derivatives have been synthesized and evaluated for their cytotoxic activities .Physical and Chemical Properties Analysis
This compound is a solid compound . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Corrosion Inhibition
Ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate has been studied as a corrosion inhibitor for mild steel in acidic environments. Investigations using electrochemical techniques show high inhibition performance, attributed to the adsorption of the compound onto the steel surface through physical and chemical bonds. Theoretical studies support these findings, linking inhibition efficiency with the molecular structure of the compound (Nahlé et al., 2021).
Synthesis of Heterocyclic Compounds
This chemical is integral in the synthesis of various heterocyclic compounds. For instance, it plays a role in the formation of compounds like 4-(1H-[1,2,4]-Triazol-5-ylsulfanyl)-1,2-dihydropyrazol-3-one, which are synthesized through ring-switching hydrazinolysis. These processes are essential for creating complex molecular structures, useful in a variety of scientific applications (Holota et al., 2018).
Molecular Structure Analysis
The compound is also used in studies analyzing molecular structures. For example, research on the title compound, C7H11N3O2S, revealed its tautomeric form and the planarity of its 1,2,4-triazoline ring, providing insights into molecular interactions and bonding patterns (Karczmarzyk et al., 2012).
Antimicrobial Activity
Some derivatives of this compound exhibit antimicrobial properties. For instance, compounds like ethyl 2-(1H Benzo[d][1, 2, 3] triazole-1-yl] acetate have shown effectiveness against bacteria such as Streptococcus aureus and Esteria coli, indicating potential applications in developing new antimicrobial agents (Saini et al., 2009).
Coordination Polymers
This compound is used in the synthesis of coordination polymers. These polymers, formed through reactions with transition-metal ions, have significant potential in materials science due to their unique structural and functional properties (Hu et al., 2016).
Future Directions
The future directions for research on ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate and similar compounds could involve further exploration of their anticancer properties . The development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry .
Mechanism of Action
Target of Action
1,2,4-triazole derivatives have been reported to interact with various biological targets, including enzymes and receptors .
Mode of Action
It’s known that 1,2,4-triazole derivatives can interact with their targets through various mechanisms, such as hydrogen bonding and metallic interactions .
Biochemical Pathways
1,2,4-triazole derivatives have been reported to influence various biochemical pathways, depending on their specific targets .
Result of Action
Some 1,2,4-triazole derivatives have been reported to exhibit cytotoxic effects .
Properties
IUPAC Name |
ethyl 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2S/c1-2-11-5(10)3-12-6-7-4-8-9-6/h4H,2-3H2,1H3,(H,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWRBZESLGXYFOV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC=NN1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301265224 |
Source
|
| Record name | Ethyl 2-(1H-1,2,4-triazol-5-ylthio)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301265224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
307545-28-4 |
Source
|
| Record name | Ethyl 2-(1H-1,2,4-triazol-5-ylthio)acetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=307545-28-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-(1H-1,2,4-triazol-5-ylthio)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301265224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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